Ethyl 4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl carbonate

• CAS No.: 4550-95-2
• Molecular Formula: C18H20O4
• Molecular Weight: 300.3 g/mol
• IUPAC Name: ethyl [4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl] carbonate
• InChI: InChI=1S/C18H20O4/c1-4-21-17(20)22-16-11-7-14(8-12-16)18(2,3)13-5-9-15(19)10-6-13/h5-12,19H,4H2,1-3H3
• InChI Key: YAMLKGJRQIXSSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)OC1=CC=C(C=C1)C(C)(C)C2=CC=C(C=C2)O

Description

Ethyl 4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl carbonate is an organic compound with a complex structure that includes both phenyl and carbonate groups. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and industry. Its unique structure allows it to participate in a variety of chemical reactions, making it a versatile compound for research and industrial purposes.

Preparation Methods

The synthesis of Ethyl 4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl carbonate typically involves the reaction of 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol with ethyl chloroformate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity.

Chemical Reactions Analysis

Ethyl 4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl carbonate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into hydroquinones.

Substitution: It can undergo nucleophilic substitution reactions, where the carbonate group is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Ethyl 4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl carbonate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of polymers and other industrial materials.

Mechanism of Action

The mechanism of action of Ethyl 4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl carbonate involves its interaction with specific molecular targets. The compound can interact with enzymes and proteins, leading to modifications that affect their activity. The pathways involved in these interactions are complex and depend on the specific biological context.

Comparison with Similar Compounds

Ethyl 4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl carbonate can be compared with similar compounds such as:

Bisphenol A: Both compounds have phenyl groups, but Bisphenol A lacks the carbonate group.

Ethyl 4-hydroxybenzoate: This compound has a similar ethyl ester group but lacks the complex phenyl structure. The uniqueness of this compound lies in its combination of phenyl and carbonate groups, which allows it to participate in a wider range of chemical reactions and applications.